Cas no 1261622-12-1 (3-(2-Amino-6-chlorobenzoyl)pyridine)

• Product Name: 3-(2-Amino-6-chlorobenzoyl)pyridine
• CAS No: 1261622-12-1
• MF: C₁₂H₉ClN₂O
• MW: 232.66566157341
• CID: 4929000
• Update Time: 2023-08-22

3-(2-Amino-6-chlorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-6-chlorobenzoyl)pyridine

• Inchi： 1S/C12H9ClN2O/c13-9-4-1-5-10(14)11(9)12(16)8-3-2-6-15-7-8/h1-7H,14H2
• InChI Key： DILJPHSKJYRMEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C1C=NC=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.7
• Topological Polar Surface Area: 56